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Compound of Interest

Compound Name: (S)-Atenolol-d7

Cat. No.: B583885 Get Quote

This guide provides essential safety, handling, and disposal information for (S)-Atenolol-d7,

tailored for researchers, scientists, and drug development professionals. Adherence to these

procedures is critical for ensuring laboratory safety and maintaining product integrity.

Hazard Identification and Emergency Overview
(S)-Atenolol-d7 is a deuterated analog of Atenolol used as an internal standard in analytical

and clinical research. While specific data for the deuterated form is limited, the safety profile is

based on the parent compound, (±)-Atenolol.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H351: Suspected of causing cancer.[1][2][3]

H362: May cause harm to breast-fed children.[1][2][3]

Precautionary Statements:

P201 & P202: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood.[1][2]
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P260 & P263: Do not breathe dust or mists, and avoid contact during pregnancy and

nursing.[1][2]

P264 & P270: Wash hands and any exposed skin thoroughly after handling. Do not eat,

drink, or smoke when using this product.[1][2][3]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure risk.

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[4][5]

Protects against splashes and

airborne particles causing

serious eye irritation.[1]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber).[4]

[6] Long-sleeved lab coat.

Prevents direct skin contact.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[4][7] If dust is

generated, a NIOSH-approved

N95 (or better) particulate

respirator should be used.[8]

Minimizes inhalation of

airborne particles.

Operational Plan: Handling and Storage
Follow these procedural steps to ensure safe handling from receipt to disposal.

Step 1: Receiving and Preparation

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).[1][2]

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

dust.[2][7]
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Prepare all necessary equipment, including PPE, weighing materials, and solvents, within

the designated workspace.

Step 2: Weighing and Solution Preparation

(S)-Atenolol-d7 is typically supplied as a solid.[9] Handle carefully to avoid generating dust.

[6][7]

Use anti-static measures when handling the powder.[1]

For solution preparation, dissolve the solid in an appropriate solvent. (±)-Atenolol is soluble

in Dimethyl formamide (DMF), DMSO, and ethanol.[10]

If preparing aqueous solutions, note that the solubility of the parent compound in PBS (pH

7.2) is approximately 1 mg/mL.[10] Aqueous solutions are not recommended for storage

beyond one day.[10]

Step 3: Storage

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1][4]

[7]

Keep the material locked up and away from incompatible materials such as strong oxidizing

agents, acids, and bases.[2][4][7]

Recommended storage temperatures vary. For long-term stability (≥4 years), store at -20°C.

[9][10] Short-term storage at 2-8°C is also cited.[8]

Emergency and First Aid Procedures
Immediate action is required in the event of exposure.
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Exposure Route First Aid Measure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[2] If irritation

persists, seek medical attention.[2]

Skin Contact

Wash off immediately with plenty of water and

soap. Remove all contaminated clothing and

shoes.[3]

Ingestion

Do NOT induce vomiting.[3] Wash out mouth

with water and call a poison center or physician

immediately.[3]

Inhalation

Remove victim to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen.[3][5]

Disposal Plan
Chemical waste must be handled and disposed of according to institutional and governmental

regulations.

Chemical Waste: (S)-Atenolol-d7 and any contaminated materials must not be disposed of

with household garbage or into the sewage system.[1]

Disposal Route: Dispose of the waste material through a licensed and accredited waste

disposal contractor.

Packaging: Uncleaned containers should be treated as hazardous waste and disposed of

according to official regulations.[1]

Quantitative Data Summary
The following tables summarize key quantitative data for (±)-Atenolol, which should be

considered relevant for its deuterated analog.
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Table 1: Toxicological Data

Metric Value Species Reference

LD50 (Oral) 2 g/kg Mouse [1]

LD50 (Oral) >2 g/kg Rat [1]

TDLO (Oral) 16 mg/kg Woman [1]

TDLO (Oral) 10,204 µg/kg Man [1]

Table 2: Solubility Data for (±)-Atenolol

Solvent Approximate Solubility Reference

Dimethyl formamide (DMF) 20 mg/mL [10]

Dimethyl sulfoxide (DMSO) 15 mg/mL [10]

Ethanol 5 mg/mL [10]

PBS (pH 7.2) 1 mg/mL [10]

Visualized Workflows and Relationships
The following diagrams illustrate the safe handling workflow and the logical relationship

between hazard identification and mitigation strategies.
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Handling

Post-Handling

Disposal

1. Read SDS & Understand Hazards

2. Don Appropriate PPE

3. Prepare Ventilated Workspace

4. Weigh Compound Carefully
(Avoid Dust Generation)

5. Prepare Solution in Hood

6. Store in Sealed Container
at Recommended Temperature

7. Clean & Decontaminate Workspace

8. Doff PPE Correctly

9. Segregate Chemical Waste

10. Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling of (S)-Atenolol-d7 from preparation to disposal.
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Caption: Logical relationship between identified hazards and corresponding mitigation

strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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